Cas no 845527-17-5 (L-Isoleucine, L-asparaginyl-L-arginyl-L-seryl-L-threonyl-L-histidyl-)

• Product name: L-Isoleucine, L-asparaginyl-L-arginyl-L-seryl-L-threonyl-L-histidyl-
• CAS No: 845527-17-5
• MF: C₂₉H₅₀N₁₂O₁₀
• MW: 726.7817
• CID: 666927
• PubChem ID: 71414581

L-Isoleucine, L-asparaginyl-L-arginyl-L-seryl-L-threonyl-L-histidyl- Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, L-asparaginyl-L-arginyl-L-seryl-L-threonyl-L-histidyl-
• (2S,3S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-5-(diaminomethylideneamino)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]pentanoyl]amino]-3-hydroxypropanoyl]amino]-3-hydroxybutanoyl]amino]-3-(1H-imidazol-5
• DTXSID10834035
• 845527-17-5
• L-Asparaginyl-N~5~-(diaminomethylidene)-L-ornithyl-L-seryl-L-threonyl-L-histidyl-L-isoleucine

• Inchi： InChI=1S/C29H50N12O10/c1-4-13(2)21(28(50)51)40-25(47)18(8-15-10-34-12-36-15)38-27(49)22(14(3)43)41-26(48)19(11-42)39-24(46)17(6-5-7-35-29(32)33)37-23(45)16(30)9-20(31)44/h10,12-14,16-19,21-22,42-43H,4-9,11,30H2,1-3H3,(H2,31,44)(H,34,36)(H,37,45)(H,38,49)(H,39,46)(H,40,47)(H,41,48)(H,50,51)(H4,32,33,35)/t13-,14+,16-,17-,18-,19-,21-,22-/m0/s1
• InChI Key： YWSVSIYQFIBODE-KULBDVHGSA-N
• SMILES： CCC(C)C(C(=O)O)NC(=O)C(CC1=CN=CN1)NC(=O)C(C(C)O)NC(=O)C(CO)NC(=O)C(CCCN=C(N)N)NC(=O)C(CC(=O)N)N

Computed Properties

• Exact Mass: 726.37728584g/mol
• Monoisotopic Mass: 726.37728584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 51
• Rotatable Bond Count: 23
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.6
• Topological Polar Surface Area: 385Ų